1-methyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 1-methyl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyrrole-2-carboxamide
• InChI: InChI=1S/C16H14N6OS/c1-21-7-2-3-13(21)16(23)17-9-15-19-18-14-5-4-12(20-22(14)15)11-6-8-24-10-11/h2-8,10H,9H2,1H3,(H,17,23)
• InChI Key: QWECJWFWXZFYHB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4
• Molecular Formula: C16H14N6OS
• Molecular Weight: 338.4 g/mol

Description

1-methyl-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C16H14N6OS and its molecular weight is 338.39. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Agent Development

• Vasodilating and Antihypertensive Activities: Compounds related to the chemical structure have been studied for their potential as cardiovascular agents. Specifically, derivatives of 1,2,4-triazolo[1,5-a]pyrimidines, fused to pyrrole (a core structure similar to the compound of interest), showed promising coronary vasodilating and antihypertensive activities. This indicates the potential of such compounds in the development of cardiovascular drugs (Sato et al., 1980).

Antimicrobial Activity

• Thienopyrimidine Derivatives: Compounds with structures analogous to the chemical compound have been synthesized and evaluated for their antimicrobial properties. For example, some thieno[3,2-e]imidazo[1,2-c]pyrimidine derivatives showed pronounced antimicrobial activity (Bhuiyan et al., 2006).
• Novel Pyridine and Fused Pyridine Derivatives: New compounds starting from similar structures have been prepared and subjected to molecular docking screenings towards GlcN-6-P synthase as the target protein, revealing moderate to good binding energies. These compounds exhibited antimicrobial and antioxidant activity (Flefel et al., 2018).

Antiproliferative Activity

• Cancer Research: Derivatives of triazolopyridazine, closely related to the compound , have been investigated for their potential in inhibiting the proliferation of endothelial and tumor cells, indicating a possible application in cancer research (Ilić et al., 2011).

Tuberculostatic Activity

• Antituberculous Agents: Certain structural analogs of the compound have been synthesized and evaluated for tuberculostatic activity, providing insights into the development of new antituberculous agents (Titova et al., 2019).

Insecticidal Properties

• Agricultural Applications: Some innovative heterocycles incorporating a thiadiazole moiety, similar in structure to the compound , have been assessed for insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).